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These application notes provide a comprehensive guide to the experimental design and
analysis of synergistic interactions between fungicides. Understanding these interactions is
crucial for developing more effective and sustainable disease management strategies,
combating fungicide resistance, and optimizing dose efficiencies.

Introduction to Fungicide Synergy

Fungicide synergy occurs when the combined effect of two or more fungicides is greater than
the sum of their individual effects.[1][2] This "1+1 > 2" phenomenon can lead to enhanced
efficacy, broader spectrum of activity, and a reduction in the required doses of individual
compounds, which in turn can lower environmental impact and the risk of resistance
development.[3][4] Conversely, antagonism is observed when the combined effect is less than
the sum of the individual effects.[5] An additive effect is when the combined effect is equal to
the sum of the individual effects.[6]

Two primary reference models are used to conceptualize and quantify synergistic interactions:

o Loewe Additivity: This model is based on the principle that a drug cannot interact with itself.
[7] It is most appropriate when the fungicides have similar mechanisms of action. The model
essentially compares the dose of the mixture required to produce a certain effect with the
doses of the individual components needed to achieve the same effect.[8]
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 Bliss Independence: This model is based on probability theory and assumes that the two
fungicides act independently of each other.[7] It is generally more suitable for fungicides with
different mechanisms of action.[9] The model calculates the expected combined effect based
on the individual probabilities of each fungicide producing its effect.[7]

Experimental Design: The Checkerboard Assay

The checkerboard assay is a widely used in vitro method to assess the interactions between
two compounds.[10][11] It involves a two-dimensional titration of the compounds in a microtiter
plate, allowing for the testing of multiple concentration combinations simultaneously.[9]

Protocol: Checkerboard Broth Microdilution Assay

Objective: To determine the nature of the interaction (synergistic, additive, or antagonistic)
between two fungicides against a specific fungal pathogen.

Materials:

96-well microtiter plates

e Fungal inoculum (adjusted to 0.5 McFarland standard and then diluted)
¢ RPMI-1640 medium (or other suitable fungal growth medium)

e Fungicide A and Fungicide B stock solutions

o Multichannel pipette

o Plate reader (for optical density measurements)

 Incubator

Procedure:

o Prepare Fungicide Dilutions:

o Along the x-axis of the 96-well plate, prepare serial two-fold dilutions of Fungicide A in the
growth medium.
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o Along the y-axis of the plate, prepare serial two-fold dilutions of Fungicide B in the growth
medium.

o The final concentrations should typically range from sub-inhibitory to supra-inhibitory
concentrations based on the previously determined Minimum Inhibitory Concentrations
(MICs) of the individual fungicides.[11]

e Inoculate the Plate:
o Add the prepared fungal inoculum to all wells of the microtiter plate.[10]
o Include appropriate controls:
» Positive Control: Fungal inoculum without any fungicide.
» Negative Control: Growth medium only (no inoculum).

» Single Drug Controls: Wells with only Fungicide A or Fungicide B at each tested
concentration.

e |ncubation:

o Incubate the plates at the optimal temperature for the growth of the target fungus (e.g.,
37°C) for a specified period (e.g., 24-48 hours).[10]

o Data Collection:

o After incubation, determine the fungal growth in each well. This can be done visually or by
measuring the optical density (OD) at a specific wavelength using a microplate reader.[12]

o The MIC is defined as the lowest concentration of the fungicide that inhibits fungal growth
by a certain percentage (e.g., 250% or =90%) compared to the positive control.[13]

Data Analysis and Presentation

The data from the checkerboard assay can be analyzed using several methods to quantify the
interaction between the fungicides.
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a) Fractional Inhibitory Concentration Index (FICI)

The FICI is a widely used metric derived from the Loewe additivity model.[9][14]

Calculation:

Determine the MIC of Fungicide A alone (MICA) and Fungicide B alone (MICB).

For each well where growth is inhibited in the combination plate, identify the concentrations
of Fungicide A (ConcA) and Fungicide B (ConcB).

Calculate the Fractional Inhibitory Concentration (FIC) for each fungicide in the combination:
o FICA=ConcA/ MICA

o FICB =ConcB/ MICB

Calculate the FICI for each inhibitory combination:

o FICI =FICA + FICB

Interpretation of FICI Values:

FICI Value Interpretation

<0.5 Synergy[10]
>0.5and<4.0 Additive/Indifference[13]
>4.0 Antagonism[13]

b) Isobologram Analysis

An isobologram is a graphical representation of the Loewe additivity model.[1][15]
Construction:

» Plot the concentration of Fungicide A on the x-axis and the concentration of Fungicide B on
the y-axis.
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o Mark the MIC of Fungicide A on the x-axis and the MIC of Fungicide B on the y-axis.
« Draw a straight line connecting these two points. This is the line of additivity.[16]

» Plot the concentrations of Fungicide A and Fungicide B from each inhibitory combination (the
iso-effective combinations) on the same graph.

Interpretation of Isobolograms:

e Synergy: The points representing the inhibitory combinations fall below the line of additivity.
[16]

o Additivity: The points fall on the line of additivity.

e Antagonism: The points fall above the line of additivity.[5]

c) Combination Index (ClI)

The Combination Index (CI) method, based on the median-effect principle, provides a
quantitative measure of the interaction.[6][17]

Calculation:

The general equation for the Combination Index for two drugs is: Cl = (D)1/(Dx)1 +
(D)2/(Dx)2[17]

Where:
e (Dx)1 and (Dx)2 are the concentrations of drug 1 and drug 2 alone that produce x% effect.

e (D)1 and (D)2 are the concentrations of drug 1 and drug 2 in combination that also produce
x% effect.

Interpretation of Cl Values:
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Cl Value Interpretation
<1 Synergy[6]

=1 Additive Effect[6]
>1 Antagonism][6]

Data Presentation:

All quantitative data from these analyses should be summarized in clearly structured tables for

easy comparison.

Table 1: Example of Checkerboard Assay Results and FICI Calculation

Conc. Conc.

o o % Growth Interactio
Fungicide Fungicide o FICA FICB FICI
Inhibition n
A (pgimL) B (pg/mL)
4 (MICA) 0 95 1.00 0.00 1.00 -
0 8 (MICB) 92 0.00 1.00 1.00 -
1 2 91 0.25 0.25 0.50 Synergy
2 1 93 0.50 0.125 0.625 Additive

Visualizing Experimental Workflows and Signaling

Pathways
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© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://aacrjournals.org/cancerres/article/70/2/440/559704/Drug-Combination-Studies-and-Their-Synergy
https://aacrjournals.org/cancerres/article/70/2/440/559704/Drug-Combination-Studies-and-Their-Synergy
https://aacrjournals.org/cancerres/article/70/2/440/559704/Drug-Combination-Studies-and-Their-Synergy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15475145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation

izieriie e e Prepare Fungal Inoculum
Individual Fungicides P 9
Prepare Fungicide
Stock Solutions

Checkerboard Assay

Serial Dilution of Fungicides
in 96-well Plate

Inoculate Plate

Incubate Plate

Data Analysis

Read Plate (OD)

Plot Isobologram Calculate CI Calculate FICI

terpret
T

Click to download full resolution via product page

Caption: Workflow for assessing fungicide synergy.
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Fungal Signaling Pathways Targeted by Fungicides

Many fungicides exert their effects by targeting specific signaling pathways within the fungus.
Understanding these pathways can help in the rational design of synergistic fungicide

combinations.
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Caption: Key fungal pathways targeted by fungicides.[18][19][20]

Logical Relationship of Synergy Models
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Core Concepts
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Caption: Relationship between synergy concepts and models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4874391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4874391/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.01384/full
https://www.mdpi.com/2309-608X/8/9/967
https://bio-protocol.org/exchange/minidetail?id=10972509&type=30
https://www.nal.usda.gov/research-tools/food-safety-research-projects/synergistic-agents-reduce-fungicide-resistance-and
https://www.nal.usda.gov/research-tools/food-safety-research-projects/synergistic-agents-reduce-fungicide-resistance-and
https://www.researchgate.net/publication/355272169_New_and_simplified_method_for_drug_combination_studies_by_checkerboard_assay
https://bio-protocol.org/exchange/minidetail?id=10676164&type=30
https://pmc.ncbi.nlm.nih.gov/articles/PMC10946663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10946663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10946663/
https://www.oncolines.com/synergy-explained/synergyfinder/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4839184/
https://www.researchgate.net/post/How-to-calculate-Combination-Index-CI-for-drug-drug-interaction
https://pmc.ncbi.nlm.nih.gov/articles/PMC11113482/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11113482/
https://pubmed.ncbi.nlm.nih.gov/24526056/
https://pubmed.ncbi.nlm.nih.gov/24526056/
https://www.researchgate.net/publication/8370250_Fungicide_activity_through_activation_of_a_fungal_signalling_pathway
https://www.benchchem.com/product/b15475145#experimental-design-for-assessing-synergistic-effects-of-fungicide-mixtures
https://www.benchchem.com/product/b15475145#experimental-design-for-assessing-synergistic-effects-of-fungicide-mixtures
https://www.benchchem.com/product/b15475145#experimental-design-for-assessing-synergistic-effects-of-fungicide-mixtures
https://www.benchchem.com/product/b15475145#experimental-design-for-assessing-synergistic-effects-of-fungicide-mixtures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15475145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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